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molecular formula C17H15N B8746089 2,5-Dimethyl-5,6-dihydroindeno[2,1-b]indole CAS No. 224581-87-7

2,5-Dimethyl-5,6-dihydroindeno[2,1-b]indole

Cat. No. B8746089
CAS RN: 224581-87-7
M. Wt: 233.31 g/mol
InChI Key: DKRFOVJORIFNRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06451724B1

Procedure details

45 g of NaOH, 60 ml of water, 60 ml of benzene, 0.3 g of trimethyl-cethyl-ammonium bromide, 19.3(0.088 mol) of 2-methyl-5,6-dihydroindeno[2,1-b]indole, prepared in Example 8-bis, and 7.5 ml (0.12 mol) of CH3I were placed in a bulb. The resulting two-phase system was stirred for 2 hours at room temperature and then 10 minutes at reflux. Then the reaction mixture cooled to room temperature and filtered. The obtained precipitate was washed twice with ethanol and finally dried, thus obtaining 18 g of N-methyl-2-methyl-5,6-dihydroindeno[2,1-b]indole (yield=88%).
Name
NaOH
Quantity
45 g
Type
reactant
Reaction Step One
Name
water
Quantity
60 mL
Type
reactant
Reaction Step One
[Compound]
Name
trimethyl-cethyl-ammonium bromide
Quantity
0.3 g
Type
reactant
Reaction Step One
[Compound]
Name
19.3
Quantity
0.088 mol
Type
reactant
Reaction Step One
Name
2-methyl-5,6-dihydroindeno[2,1-b]indole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
CH3I
Quantity
7.5 mL
Type
reactant
Reaction Step One
Name
benzene
Quantity
60 mL
Type
solvent
Reaction Step One
Name
N-methyl-2-methyl-5,6-dihydroindeno[2,1-b]indole
Yield
88%

Identifiers

REACTION_CXSMILES
[OH-].[Na+].O.[CH3:4][C:5]1[CH:6]=[C:7]2[C:11](=[CH:12][CH:13]=1)[NH:10][C:9]1[CH2:14][C:15]3[C:20]([C:8]2=1)=[CH:19][CH:18]=[CH:17][CH:16]=3.[CH3:21]I>C1C=CC=CC=1>[CH3:21][N:10]1[C:11]2[C:7](=[CH:6][C:5]([CH3:4])=[CH:13][CH:12]=2)[C:8]2[C:20]3[C:15]([CH2:14][C:9]1=2)=[CH:16][CH:17]=[CH:18][CH:19]=3 |f:0.1|

Inputs

Step One
Name
NaOH
Quantity
45 g
Type
reactant
Smiles
[OH-].[Na+]
Name
water
Quantity
60 mL
Type
reactant
Smiles
O
[Compound]
Name
trimethyl-cethyl-ammonium bromide
Quantity
0.3 g
Type
reactant
Smiles
[Compound]
Name
19.3
Quantity
0.088 mol
Type
reactant
Smiles
Name
2-methyl-5,6-dihydroindeno[2,1-b]indole
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC=1C=C2C3=C(NC2=CC1)CC1=CC=CC=C13
Name
CH3I
Quantity
7.5 mL
Type
reactant
Smiles
CI
Name
benzene
Quantity
60 mL
Type
solvent
Smiles
C1=CC=CC=C1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting two-phase system was stirred for 2 hours at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
10 minutes at reflux
Duration
10 min
TEMPERATURE
Type
TEMPERATURE
Details
Then the reaction mixture cooled to room temperature
FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
The obtained precipitate was washed twice with ethanol
CUSTOM
Type
CUSTOM
Details
finally dried

Outcomes

Product
Details
Reaction Time
 2 h
Name
N-methyl-2-methyl-5,6-dihydroindeno[2,1-b]indole
Type
product
Smiles
CN1C2=C(C3=CC(=CC=C13)C)C1=CC=CC=C1C2
Measurements
Type Value Analysis
AMOUNT: MASS 18 g
YIELD: PERCENTYIELD 88%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.